Cas no 57134-53-9 (5-Ethynylbenzod1,3dioxole)

• Product Name: 5-Ethynylbenzod1,3dioxole
• CAS No: 57134-53-9
• MF: C₉H₆O₂
• MW: 146.14274263382
• MDL: MFCD07777106
• CID: 373332
• PubChem ID: 92680
• Update Time: 2025-04-19

5-Ethynylbenzod1,3dioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-ethynyl-
• 5-ethynyl-1,3-benzodioxole
• 5-ETHYNYL-BENZO[1,3]DIOXOLE
• 5-Ethynylbenzo[d][1,3]dioxole
• 5-Ethynylbenzo-1,3-dioxole
• 1,3-Benzodioxole,5-ethynyl
• 4-ethynyl-1,2-methylenedioxybenzene
• EINECS 260-583-4
• 1,3-BENZODIOXOLE, 5-ETHYNYL-
• XMXCRJLWEKHZAV-UHFFFAOYSA-N
• AB42394
• 5-ETHYNYL-2H-1,3-BENZODIOXOLE
• AK395172
• Y6304
• SCHEMBL861172
• 57134-53-9
• 5-ethynyl-1,3-dioxaindane
• MFCD07777106
• YSCK0422
• AKOS005216173
• NS00033648
• R5TCC7VX7J
• AS-19739
• FT-0692718
• A913227
• s12364
• EN300-640746
• CS-0147889
• DTXSID60205771
• 5-Ethynylbenzod1,3dioxole

• MDL： MFCD07777106
• Inchi： 1S/C9H6O2/c1-2-7-3-4-8-9(5-7)11-6-10-8/h1,3-5H,6H2
• InChI Key： XMXCRJLWEKHZAV-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C#C)=CC1=2

Computed Properties

• Exact Mass: 146.03700
• Monoisotopic Mass: 146.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.24
• Melting Point: 31°C
• Boiling Point: 222.9℃ at 760 mmHg
• Flash Point: 90.1°C
• Refractive Index: 1.596
• PSA: 18.46000
• LogP: 1.39660

5-Ethynylbenzod1,3dioxole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature